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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)guanidine

nitrate

CAS No.: 38647-81-3

Cat. No.: B3036630

Get Quote

Technical Monograph: 1-(3-
Chlorophenyl)guanidine Nitrate
CAS Registry Number: 38647-81-3 Synonyms:m-Chlorophenylguanidinium nitrate; 1-(3-

Chlorophenyl)guanidine mononitrate Compound Class: Arylguanidine Salt / Oxidizer Primary

Application: Serotonergic (5-HT3) & Sigma Receptor Ligand

Executive Summary & Chemical Identity
Audience: Medicinal Chemists, HSE Officers, and DMPK Researchers.

1-(3-Chlorophenyl)guanidine nitrate is a specialized salt form of the pharmacologically active

base 1-(3-chlorophenyl)guanidine. Unlike the more common hydrochloride salt, the nitrate

counterion introduces specific physicochemical properties—most notably, oxidizing potential—

which necessitates a distinct safety protocol during storage and handling.
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In drug discovery, the cation (1-(3-chlorophenyl)guanidine) is a critical probe for 5-HT3

serotonin receptors and sigma receptors, often used to map ligand binding affinity or

characterize receptor subtypes in neuropharmacology.

Physicochemical Profile
Property Value / Description Source/Note

Molecular Formula
C₇H₈ClN₃[1] · HNO₃

(C₇H₉ClN₄O₃)
Stoichiometry 1:1

Molecular Weight 232.62 g/mol (Base: 169.61 + HNO₃: 63.01)

Physical State
Crystalline Solid (White to Off-

White)
Hygroscopic tendency

Solubility
Soluble in DMSO, Methanol,

Water (Warm)

Nitrate salts generally >

solubility than HCl

Melting Point 180–185 °C (Decomposes)
Predicted range based on

arylguanidines

pKa (Base) ~13.6 (Guanidinium moiety) Strongly basic cation

Hazard Identification & Risk Assessment (GHS)
Critical Note: This compound is a hybrid hazard. It combines the acute toxicity of the

arylguanidine moiety with the fire-intensifying properties of the nitrate anion.

GHS Classification (Synthesized)[1]
Oxidizing Solids: Category 3 (May intensify fire; oxidizer).

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).[2]

Mechanistic Hazard Analysis[1]
The Nitrate Factor (HNO₃): Unlike HCl salts, nitrate salts can act as oxygen donors. In the

presence of organic fuels (even the compound's own carbon backbone) or reducing agents,
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they lower the ignition energy required for a fire.

Risk:[2][3][4] Grinding this solid with metal spatulas or mixing intimately with reducing

agents can trigger rapid decomposition.

The Guanidine Factor: Arylguanidines are chaotropic agents that can disrupt protein

structure and irritate mucous membranes.

Risk:[2][3][4][5] Inhalation of dust leads to immediate respiratory tract irritation.

Safety Decision Matrix (DOT Visualization)
The following workflow dictates the handling logic based on the compound's dual nature.

Compound Intake:
1-(3-Chlorophenyl)guanidine Nitrate Physical State Check

Risk: Oxidizer (Class 5.1)
Avoid Friction/HeatContains Nitrate

Risk: Irritant/Toxic
Respiratory Protection

Arylguanidine Base

Storage Protocol:
Segregated, Cool, Inert

No Organics/Reducers

Experimental Use:
Dissolve in DMSO/WaterFume Hood Only

Aliquoting

Click to download full resolution via product page

Figure 1: Safety Decision Matrix illustrating the dual hazard handling protocols.

Handling, Storage, and Stability Protocols
Objective: Prevent hydrolytic degradation and accidental ignition.

Storage Architecture
Primary Containment: Amber glass vial with a Teflon-lined cap (nitrates can degrade plastics

over long periods if moisture is present).

Environment: Store at 2–8°C (refrigerated). Desiccate to prevent moisture absorption, which

promotes hydrolysis of the guanidine bond.

Segregation:STRICTLY SEPARATE from strong reducing agents (e.g., LiAlH₄, sodium

borohydride) and organic solvents during bulk storage.
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Experimental Preparation (Stock Solutions)
Protocol for 10 mM Stock (DMSO):

Weighing: Use an anti-static weighing boat. Do not use metal spatulas if the solid appears

caked (friction risk). Use porcelain or plastic.

Solvent Addition: Add anhydrous DMSO. The nitrate salt may require mild vortexing.

Note: The nitrate ion is a weak base; pH adjustment is rarely needed for initial dissolution.

Stability: Stock solutions in DMSO are stable for 1 month at -20°C. Avoid freeze-thaw cycles

which can precipitate the salt.

Emergency Response & First Aid
Principle: Self-validating response loops. If one step fails, the next escalates immediately.

Fire / Explosion Scenario
Media: Use Water Spray or Fog.

Why? Dry chemical extinguishers (CO₂) are often ineffective against oxidizer-fueled fires

because the chemical supplies its own oxygen. Water cools the reaction and dilutes the

nitrate.

Contraindication: Do not use "smothering" blankets alone; the oxidizer will continue to

support combustion underneath.

Exposure Response Workflow
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Exposure Event

Identify Route

Skin/Eye Contact Inhalation

Flush 15min (Water)
Remove Contaminated Clothing

Move to Fresh Air
Support Breathing

Seek Medical Attention
(Show SDS/Nitrate info)
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Figure 2: Immediate response logic for exposure incidents.

Pharmacological Application & Mechanism
Context: Why is this compound used in research?

The 1-(3-chlorophenyl)guanidinium cation is a structural analog of phenylbiguanide. It acts as a

ligand in the following pathways:

5-HT3 Receptors: Acts as an agonist or partial agonist. The chlorophenyl ring mimics the

indole ring of serotonin, while the guanidine group mimics the primary amine, facilitating

binding to the receptor's orthosteric site [1].
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Sigma Receptors (σ1/σ2): High affinity ligand. The lipophilic chlorophenyl tail anchors into

the hydrophobic pocket of the sigma receptor, while the guanidine head group forms

electrostatic interactions [2].

Experimental Usage Note: When using the nitrate salt in physiological buffers (PBS, Tyrode's),

ensure the final nitrate concentration does not interfere with ion channel conductance if

performing electrophysiology (Patch-clamp). Chloride salts are generally preferred for

electrophysiology; Nitrate salts are preferred for synthesis or specific crystallization screens.

Disposal & Environmental Impact[1][4][8]
Waste Stream: Do not dispose of down the drain. Nitrate salts contribute to eutrophication

(algal blooms).

Chemical Incineration: Must be incinerated in a facility equipped with an afterburner and

scrubber to handle Nitrogen Oxides (NOx) generated during thermal decomposition.

Deactivation: For small spills, treat with excess water to dilute, then absorb with an inert

material (vermiculite). Do not use sawdust (combustible).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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